4-(Naphthalene-2-sulfonamidomethyl)benzoic acid

• IUPAC Name: 4-[(naphthalen-2-ylsulfonylamino)methyl]benzoic acid
• InChI: InChI=1S/C18H15NO4S/c20-18(21)15-7-5-13(6-8-15)12-19-24(22,23)17-10-9-14-3-1-2-4-16(14)11-17/h1-11,19H,12H2,(H,20,21)
• InChI Key: NJYABYRNRVDOLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NCC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C18H15NO4S
• Molecular Weight: 341.4 g/mol

Description

4-(Naphthalene-2-sulfonamidomethyl)benzoic acid is a useful research compound. Its molecular formula is C18H15NO4S and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Characterization : The synthesis and characterization of sulfonamide compounds related to 4-(Naphthalene-2-sulfonamidomethyl)benzoic acid, like 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide, involve reactions like sulfonyl chloride with amine and are characterized by techniques such as FTIR, NMR, X-ray diffraction, and thermal analysis. This process helps understand the molecular geometry and vibrational frequencies, contributing to the chemical understanding of similar compounds (Sarojini, Krishnan, Kanakam, & Muthu, 2012).

Photophysical Properties

• Luminescent Lanthanide Complexes : Research on derivatives of 4-naphthalen-1-yl-benzoic acid, similar to this compound, demonstrates their use in developing luminescent lanthanide complexes. These complexes exhibit large Stokes shifts and efficient energy transfer, which is crucial for applications in materials science and photonics (Kim, Baek, & Kim, 2006).

Chemical Interactions and Effects

• Adsorption Interactions : Studies on benzene and naphthalene sulfonates, including compounds structurally related to this compound, have shown their interactions with activated carbon cloth during adsorption from aqueous solutions. This research provides insights into the environmental applications, such as water purification and pollution control (Ayranci & Duman, 2010).

Environmental Applications

• Degradation Pathways : Understanding the degradation pathways of naphthalene dye intermediates, similar to this compound, is crucial for environmental studies, particularly in water treatment and pollution analysis. This research sheds light on the oxidation processes and the formation of reaction intermediates (Zhu et al., 2012).

Supramolecular Chemistry

• Molecular Complex Formation : Research in supramolecular chemistry involving sulfonate and pyridinium interactions provides insights into the formation of molecular complexes. These studies include organic-sulfonic acids related to this compound, contributing to the development of new materials with potential applications in various fields, such as pharmaceuticals and materials science (Ahmad, Ganie, & Dar, 2020).

Synthesis routes and methods

Procedure details

3.8 g (25 mmol) of 4-(aminomethyl)benzoic acid were reacted with 2-naphthalenesulfonyl chloride by the method of procedure 4b, affording 6.1 g (72%) of the product.